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Compound of Interest

Compound Name: AI 3-23445

CAS No.: 5823-25-6

Cat. No.: B1664462

Get Quote

Notice to the Reader:

Following a comprehensive search for publicly available environmental toxicity data,

experimental protocols, and related signaling pathways for the substance identified as AI 3-
23445, it has been determined that there is a significant lack of detailed scientific literature to

fulfill the requirements of an in-depth technical guide. While "AI 3-23445" is identified as a

compound with insecticidal activity and some environmental toxicity[1], specific quantitative

data, detailed experimental methodologies, and associated signaling pathways are not

sufficiently available in the public domain to meet the standards of a technical whitepaper for

researchers and drug development professionals.

Initial investigations suggested a possible relation to the well-studied insect repellent N,N-

Diethyl-meta-toluamide (DEET), however, the molecular formula for AI 3-23445 (C8H17O5PS)

confirms it is a distinct chemical entity from DEET (C12H17NO)[2][3].

Due to this data scarcity, we are unable to provide the requested detailed tables, experimental

protocols, and signaling pathway diagrams for AI 3-23445 at this time.
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We can, however, offer to produce a comprehensive technical guide on a related and

extensively studied compound, such as N,N-Diethyl-meta-toluamide (DEET), for which a

substantial body of environmental toxicity data exists. This alternative guide would adhere to all

the specified requirements, including structured data tables, detailed experimental protocols,

and custom-generated diagrams.

Please advise if you would like to proceed with a detailed report on DEET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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